Cas no 1379173-92-8 (2,4-Dimethyl-6-nitro-benzoic acid)

• Product Name: 2,4-Dimethyl-6-nitro-benzoic acid
• CAS No: 1379173-92-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD09999741
• CID: 4592588
• Update Time: 2025-05-24

2,4-Dimethyl-6-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-nitro-benzoic acid
• 2,4-DIMETHYL-6-NITROBENZOIC ACID

• MDL： MFCD09999741
• Inchi： 1S/C9H9NO4/c1-5-3-6(2)8(9(11)12)7(4-5)10(13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： YFXGMLPRJVDXRP-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC(C)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05315777 g/mol
• Monoisotopic Mass: 195.05315777 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1
• Molecular Weight: 195.17

Additional information on 2,4-Dimethyl-6-nitro-benzoic acid

Comprehensive Analysis of 2,4-Dimethyl-6-nitro-benzoic acid (CAS No. 1379173-92-8): Properties, Applications, and Industry Trends

2,4-Dimethyl-6-nitro-benzoic acid (CAS No. 1379173-92-8) is a nitro-substituted benzoic acid derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its methyl groups at positions 2 and 4 and a nitro group at position 6, exhibits unique physicochemical properties that make it valuable for synthetic applications. Researchers and industry professionals frequently search for terms like "nitro-aromatic synthesis", "benzoic acid derivatives", and "CAS 1379173-92-8 applications", reflecting growing interest in its potential.

The molecular structure of 2,4-Dimethyl-6-nitro-benzoic acid contributes to its stability and reactivity, particularly in electrophilic substitution reactions. Recent studies highlight its role as an intermediate in the synthesis of agrochemicals and dyes, aligning with trends in sustainable chemistry. Searches for "green synthesis of nitro compounds" and "eco-friendly benzoic acid derivatives" underscore the demand for environmentally benign processes involving this compound.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS 1379173-92-8. Its melting point (typically 180-185°C) and solubility profile (soluble in polar organic solvents) are critical parameters for industrial applications. Questions like "How to purify 2,4-Dimethyl-6-nitro-benzoic acid?" or "NMR data for nitro-benzoic acids" frequently appear in academic forums, indicating practical challenges in handling this compound.

In pharmaceuticals, 2,4-Dimethyl-6-nitro-benzoic acid serves as a precursor for biologically active molecules. Its nitro group can be reduced to amines, enabling diverse transformations. The rise of AI-driven drug discovery has increased interest in such building blocks, with search queries like "nitro-aromatics in medicinal chemistry" gaining traction. Regulatory compliance with REACH and other global standards further emphasizes the need for precise documentation of this compound's properties.

Market trends show growing demand for high-purity 2,4-Dimethyl-6-nitro-benzoic acid, driven by R&D investments in specialty chemicals. Suppliers often highlight batch-to-batch consistency and scalable synthesis routes to meet customer needs. Environmental concerns have also spurred research into waste minimization during its production, resonating with searches for "sustainable nitro compound manufacturing".

Future applications may explore its utility in advanced material science, particularly in polymeric systems where nitro-aromatics modify thermal properties. As industries prioritize circular economy principles, the recyclability of intermediates like CAS 1379173-92-8 will likely become a key discussion point. Collaborative studies between academia and manufacturers are essential to unlock its full potential while addressing safety and environmental considerations.